3-(3,4-Dimethoxyphenyl)-2-propenehydroximic acid

• Molecular Formula: C11H13NO4
• Molecular Weight: 223.22 g/mol
• IUPAC Name: 3-(3,4-dimethoxyphenyl)-N-hydroxyprop-2-enamide
• InChI: InChI=1S/C11H13NO4/c1-15-9-5-3-8(7-10(9)16-2)4-6-11(13)12-14/h3-7,14H,1-2H3,(H,12,13)
• InChI Key: FAKIVHFFVVPOKL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)NO)OC

Description

3-(3,4-Dimethoxyphenyl)-2-propenehydroximic acid is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of hydroxylamine hydrochloride (5.09 g, 72 mmol) in methanol (26 ml) was added to a solution of 88% potassium hydroxide (6.99 g, 109 mmol) in methanol (15.3 ml), keeping the temperature below 40° C. The mixture was cooled to 0° C., filtered, and methyl 3,4-dimethoxycinnamate (8.0 g, 36 mmol) was added to the filtrate. After two hours, concentrated HCl (5 ml) was added to the cold solution. The resulting precipitate was filtered, washed with water and ether, and dried in vacuo, to give 6.74 g (84% yield) of the named compound, mp 183°-185° C.